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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological
profile of Trichloroacetyl Chloride-13C2. While isotopic labeling is a powerful tool in metabolic
and mechanistic studies, it is critical to recognize that the chemical reactivity and associated
hazards of Trichloroacetyl Chloride-13C2 are essentially identical to its unlabeled analogue.
This document synthesizes data from various safety data sheets (SDS) and chemical
databases to provide a comprehensive resource for laboratory personnel.

Chemical Identification and Properties

Trichloroacetyl Chloride-13C2 is the isotopically labeled form of trichloroacetyl chloride,
where the two carbon atoms are carbon-13 isotopes. It is a highly reactive acyl chloride used in

organic synthesis.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Chemical Formula 13C2Cl40 [2]
Molecular Weight 183.8 g/mol [2][3]

CAS Number 165399-57-5 [21[31[4]
Appearance Colorless to light yellow liquid [11[5]16]
Odor Pungent, strong [1][6]
Boiling Point 114 - 116 °C [1107]
Melting Point -57 °C [7]

Density ~1.629 g/mL at 25 °C [1]

| Solubility | Reacts violently with water [[7] |

Hazard Identification and GHS Classification

Trichloroacetyl Chloride-13C2 is classified as a hazardous substance requiring stringent

safety protocols. Its primary dangers stem from its high toxicity upon inhalation and its

corrosive nature.[8][9] It reacts violently with water and moisture, releasing toxic and corrosive

fumes of hydrogen chloride gas and phosgene.[1][5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
- : H330: Fatal if inhaled[7][9]
Acute Toxicity, Inhalation Category 2
[10][11]
o H302: Harmful if swallowed[7]
Acute Toxicity, Oral Category 4

[Ol10]11]

Skin Corrosion/Irritation

Category 1A

H314: Causes severe skin
burns and eye damage[7][9]
[10][11]
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| Serious Eye Damage | Category 1 | H318: Causes serious eye damage[7][10] |
GHS Pictograms: GHSO05 (Corrosion), GHS06 (Toxic)[11] Signal Word: Danger[10][11]

Below is a diagram illustrating the logical hierarchy of the primary hazards associated with

Trichloroacetyl Chloride-13C2.

Trichloroacetyl Chloride-13C2 Hazards
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Figure 1: GHS Hazard Classification Hierarchy.

Toxicology and Health Effects

Exposure to Trichloroacetyl Chloride-13C2 can cause severe health effects.
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 Inhalation: May be fatal if inhaled.[5][10] Causes severe chemical burns to the respiratory
tract, and higher exposures can lead to pulmonary edema, a medical emergency
characterized by a buildup of fluid in the lungs.[8]

o Skin Contact: Causes severe skin burns and is rapidly absorbed.[5][8] Immediate and
thorough decontamination is essential.

o Eye Contact: Causes severe eye burns and potentially irreversible eye damage.[5][8] It is a
lachrymator, a substance that stimulates tear production.[5]

 Ingestion: Harmful if swallowed.[9] Causes severe burns to the gastrointestinal tract.[5]
Ingestion can lead to severe swelling and danger of perforation of the esophagus or
stomach.[7]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical following any exposure. Facilities must be
equipped with an eyewash station and a safety shower.[5]

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Remove victim to fresh air
immediately. If not
breathing, give artificial
respiration (do not use
Inhalation mouth-to-mouth). If [4]1[5][10]
breathing is difficult,
administer oxygen. Seek
immediate medical
attention.

Immediately flush skin with
plenty of water for at least 15
_ minutes while removing all
Skin Contact _ _ [51[8][10]
contaminated clothing and
shoes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [51[71[10]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

| Ingestion | Do NOT induce vomiting. If victim is conscious, rinse mouth with water and give a
cupful of water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention. |[5][7][10] |

The following workflow diagram outlines the critical steps for emergency response to personnel
exposure.
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Figure 2. Emergency First Aid Workflow for Exposure.

Handling, Storage, and Spill Management

Proper handling and storage are paramount to preventing exposure and accidents.

+ Handling: Always work in a well-ventilated area, preferably under a chemical fume hood.[7]
[10] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, chemical splash goggles, a face shield, and protective clothing.[5][8] Avoid contact
with skin, eyes, and clothing.[7] Do not breathe vapors or mists.[7]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][10]
Keep containers tightly closed and protected from moisture, as the material reacts violently
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with water.[5][7] Store in a designated corrosives area.[5]

e Incompatible Materials: Avoid contact with water, bases, alcohols, amines, and metals.[7][9]
[12]

o Spill Response: In case of a spill, evacuate personnel to a safe area.[10] Provide ventilation.
[5] Absorb the spill with an inert, dry material such as vermiculite, sand, or earth, and place it
in a suitable, closed container for disposal.[5][10] Do not use water for cleanup.[5][8]

The diagram below details the workflow for a safe response to an accidental spill.
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Figure 3: Accidental Spill Response Protocol.

Experimental Protocols for Safety Assessment

For drug development and research applications where chronic toxicity data may be limited,

specific assays can be employed to assess the safety profile of Trichloroacetyl Chloride-
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13C2 or its derivatives.[3]
Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

o Objective: To determine the concentration at which the compound induces cell death in a
human cell line (e.g., HepG2 for liver toxicity).

o Methodology:
o Cell Culture: Plate human cell lines in 96-well plates and allow them to adhere overnight.

o Compound Exposure: Treat cells with a serial dilution of the test compound for 24-72
hours.

o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well. Live cells with active mitochondria will reduce MTT to a purple
formazan product.

o Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the
formazan crystals.

o Quantification: Measure the absorbance of the solution using a microplate reader at ~570
nm.

o Analysis: Calculate cell viability as a percentage relative to an untreated control.
Determine the ICso (half-maximal inhibitory concentration) value.

Protocol 2: Genotoxicity Assessment using Ames Test

o Objective: To assess the mutagenic potential of the compound by testing its ability to induce
reverse mutations in a histidine-requiring strain of Salmonella typhimurium.

o Methodology:

o Strain Preparation: Prepare cultures of appropriate S. typhimurium tester strains (e.qg.,
TA98, TA100).
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Metabolic Activation: Perform the assay with and without a metabolic activation system
(S9 fraction from rat liver) to detect mutagens that require metabolic processing.

Exposure: Combine the bacterial strain, the test compound at various concentrations, and
the S9 mix (if used) in a test tube with molten top agar.

Plating: Pour the mixture onto a minimal glucose agar plate.
Incubation: Incubate the plates at 37°C for 48-72 hours.

Analysis: Count the number of revertant colonies (his+). A significant, dose-dependent
increase in revertant colonies compared to the negative control indicates a positive result
for mutagenicity.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for
Trichloroacetyl Chloride-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121693#trichloroacetyl-chloride-13c2-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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